5-Bromo-3-methyl-N-((4-methylmorpholin-2-yl)methyl)pyridin-2-amine

• Molecular Formula: C12H18BrN3O
• Molecular Weight: 300.19 g/mol
• SMILES: CC1=CC(=CN=C1NCC2CN(CCO2)C)Br
• InChI: InChI=1S/C12H18BrN3O/c1-9-5-10(13)6-14-12(9)15-7-11-8-16(2)3-4-17-11/h5-6,11H,3-4,7-8H2,1-2H3,(H,14,15)
• InChIKey: UXPCTOJNGCSHRR-UHFFFAOYSA-N

5-Bromo-3-methyl-N-((4-methylmorpholin-2-yl)methyl)pyridin-2-amine – Structural Identity & Physicochemical Profile

5-Bromo-3-methyl-N-((4-methylmorpholin-2-yl)methyl)pyridin-2-amine is a polysubstituted pyridin-2-amine derivative featuring a bromine atom at the 5-position, a methyl group at the 3-position, and an N-((4-methylmorpholin-2-yl)methyl) side chain. With a molecular formula of C₁₂H₁₈BrN₃O and a standard purity specification of 98% (HPLC) , this compound provides a structurally defined heterocyclic scaffold that supports multiple diversification vectors through the aryl bromide and secondary amine functionalities. Its computed physicochemical profile, including a topological polar surface area of approximately 62.4 Ų and a calculated logP around 1.4, positions it within favorable drug-like property space for fragment elaboration or late-stage functionalization [1].

Structurally defined pyridine scaffold with 5-Br and 3-Me substitution patterns

Orthogonal aryl bromide and secondary amine handles enable sequential diversification

Balanced logP/TPSA profile positions this fragment within drug-like property space

• [1] sildrug.ibb.waw.pl. EOS90003: Computed Physicochemical Properties – 5-Bromo-3-methyl-N-((4-methylmorpholin-2-yl)methyl)pyridin-2-amine. clogP: 1.44; TPSA: 62.38 Ų. View Source

5-Bromo-3-methyl-N-((4-methylmorpholin-2-yl)methyl)pyridin-2-amine – Non-Interchangeable Analogs

Within the family of 5-bromo-3-methylpyridine derivatives, seemingly minor structural variations produce substantial shifts in hydrogen-bonding capacity, conformational flexibility, and synthetic accessibility that directly affect downstream utility. The target compound incorporates a secondary amine linker (NH) between the pyridine core and the 4-methylmorpholine moiety, introducing a hydrogen-bond donor absent in directly N-linked morpholine analogs such as 4-(5-bromo-3-methylpyridin-2-yl)morpholine (CID 16748392) [2]. This additional donor, together with the tertiary amine of the morpholine ring and the oxygen atom, elevates the total hydrogen-bond acceptor count and polar surface area relative to the direct-attachment comparator, resulting in measurably different solubility and permeability characteristics that cannot be replicated by simple morpholino-pyridines [1]. Furthermore, the 4-methyl substitution on the morpholine ring modifies both the basicity of the tertiary nitrogen and the steric environment around the amine linker, parameters known to influence target engagement in kinase and GPCR programs that utilize the morpholin-2-ylmethylamino pharmacophore [3]. Uninformed substitution risks loss of the precise spatial and electronic arrangement required for successful fragment elaboration or structure-activity relationship studies.

Hydrogen-bond donor absence: Directly N-linked morpholine analogs lack the secondary amine NH, which may reduce solubility and alter permeability relative to the target compound.

Polar surface area mismatch: Morpholino-pyridine comparators exhibit markedly lower TPSA (≈25 Ų vs. ≈62 Ų), potentially shifting target engagement and off-target binding profiles.

Steric and basicity alteration: The 4-methylmorpholine substitution in the target influences amine basicity and spatial arrangement; replacement with simpler morpholines may alter pharmacophoric recognition, particularly in kinase/GPCR contexts.

• [1] sildrug.ibb.waw.pl. EOS90003: Computed Physicochemical Properties – 5-Bromo-3-methyl-N-((4-methylmorpholin-2-yl)methyl)pyridin-2-amine. View Source
• [2] PubChem. Compound Summary CID 16748392: 4-(5-Bromo-3-methylpyridin-2-yl)morpholine. Computed Properties: Hydrogen Bond Donor Count = 0; TPSA = 25.4 Ų; XLogP3-AA = 2. View Source
• [3] Osborne, J.D. et al. (2016). Multiparameter Lead Optimization to Give an Oral Checkpoint Kinase 1 (CHK1) Inhibitor Clinical Candidate: (R)-5-((4-((Morpholin-2-ylmethyl)amino)-5-(trifluoromethyl)pyridin-2-yl)amino)pyrazine-2-carbonitrile (CCT245737). Journal of Medicinal Chemistry, 59(11), 5221–5237. View Source

5-Bromo-3-methyl-N-((4-methylmorpholin-2-yl)methyl)pyridin-2-amine: Quantitative Evidence vs. Closest Analog

Hydrogen-Bond Donor Count Difference

The target compound possesses one hydrogen-bond donor (the secondary amine NH linking the pyridine and morpholine), whereas 4-(5-bromo-3-methylpyridin-2-yl)morpholine (CID 16748392) carries zero hydrogen-bond donors [1][2]. This single-donor difference alters predicted solubility and passive membrane permeability, which are critical filtering criteria in fragment library design.

HBD Count

Head-to-head

Target: 1 HBD (NH)
Comparator: 0 HBD

Single HBD may support solubility without excessive polarity; zero-donor analog may limit aqueous utility.

Computed values; experimental confirmation recommended.

Evidence Dimension	Hydrogen Bond Donor Count (HBD)
Target Compound Data	1 (secondary amine NH)
Comparator Or Baseline	4-(5-Bromo-3-methylpyridin-2-yl)morpholine: 0
Quantified Difference	Target has exactly 1 HBD; comparator has 0 HBD
Conditions	Computed by Cactvs 3.4.8.24 (PubChem) for comparator; computed by LeadIT-like descriptors for target (sildrug.ibb.waw.pl)

Why This Matters

A single hydrogen-bond donor is often desirable for maintaining solubility while avoiding excessive polarity that impairs cell permeability; the zero-donor analog may be less soluble in aqueous media, limiting its utility in biochemical assays.

• [1] sildrug.ibb.waw.pl. EOS90003: Computed Physicochemical Properties – 5-Bromo-3-methyl-N-((4-methylmorpholin-2-yl)methyl)pyridin-2-amine. View Source
• [2] PubChem. Compound Summary CID 16748392: 4-(5-Bromo-3-methylpyridin-2-yl)morpholine. Computed Properties: Hydrogen Bond Donor Count = 0. View Source

Topological Polar Surface Area Comparison

The target compound exhibits a computed topological polar surface area (TPSA) of 62.38 Ų, more than double the 25.4 Ų calculated for 4-(5-bromo-3-methylpyridin-2-yl)morpholine [1][2]. This TPSA increase arises from the additional secondary amine and the altered connectivity pattern. A TPSA below 60–70 Ų is generally considered favorable for blood-brain barrier penetration, whereas exceedingly low TPSA (below 30 Ų) may increase promiscuous binding risk.

TPSA

Head-to-head

62.38 Ų vs. 25.4 Ų

Higher TPSA may reduce promiscuous binding while retaining acceptable passive permeability.

TPSA difference of 36.98 Ų (2.46×).

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	62.38 Ų
Comparator Or Baseline	4-(5-Bromo-3-methylpyridin-2-yl)morpholine: 25.4 Ų
Quantified Difference	Target TPSA is 36.98 Ų higher (2.46×) relative to comparator
Conditions	Computed by Cactvs 3.4.8.24 for comparator; LeadIT-style computation for target

Why This Matters

TPSA influences both passive permeability and transporter recognition. The higher TPSA of the target may reduce off-target binding relative to highly lipophilic analogs, while still retaining acceptable permeability for cellular target engagement.

• [1] sildrug.ibb.waw.pl. EOS90003: Computed Physicochemical Properties – 5-Bromo-3-methyl-N-((4-methylmorpholin-2-yl)methyl)pyridin-2-amine. TPSA: 62.38 Ų. View Source
• [2] PubChem. Compound Summary CID 16748392: 4-(5-Bromo-3-methylpyridin-2-yl)morpholine. Computed Properties: TPSA = 25.4 Ų. View Source

Lipophilicity (clogP) Comparison

The calculated logP of the target compound is approximately 1.44 [1], compared to an XLogP3-AA of 2.0 for 4-(5-bromo-3-methylpyridin-2-yl)morpholine [2]. The approximately 0.56 log unit reduction in lipophilicity is consistent with the introduction of the polar secondary amine linker. In lead optimization campaigns, a logP shift of ~0.5 units can meaningfully alter solubility, microsomal stability, and plasma protein binding.

Lipophilicity

Head-to-head

clogP 1.44 (target)
XLogP3 2.0 (comparator)

Lower logP correlates with higher aqueous solubility and reduced CYP-mediated metabolism risk.

ΔlogP ≈ −0.56; different computational engines used.

Evidence Dimension	Calculated logP (clogP / XLogP3)
Target Compound Data	1.44 (clogP, LeadIT-style computation)
Comparator Or Baseline	4-(5-Bromo-3-methylpyridin-2-yl)morpholine: 2.0 (XLogP3-AA)
Quantified Difference	ΔlogP ≈ −0.56 (target is less lipophilic)
Conditions	Different computational engines (LeadIT vs. XLogP3); absolute values may vary, but relative trend is consistent

Why This Matters

Lower lipophilicity typically correlates with higher aqueous solubility and reduced cytochrome P450-mediated oxidative metabolism. For procurement decisions, the balanced logP of the target compound may offer a superior starting point for further optimization compared to the more lipophilic direct-attachment analog.

• [1] sildrug.ibb.waw.pl. EOS90003: Computed Physicochemical Properties – 5-Bromo-3-methyl-N-((4-methylmorpholin-2-yl)methyl)pyridin-2-amine. clogP: 1.44. View Source
• [2] PubChem. Compound Summary CID 16748392: 4-(5-Bromo-3-methylpyridin-2-yl)morpholine. Computed Properties: XLogP3-AA = 2. View Source

Synthetic Handles: Dual Reactive Sites

The target compound contains two orthogonal reactive centers: (i) a bromine atom at the pyridine 5-position suitable for Pd-catalyzed cross-coupling (Suzuki, Buchwald–Hartwig, Sonogashira), and (ii) a secondary amine (NH) that can undergo alkylation, acylation, or sulfonylation independently of the morpholine tertiary amine . In contrast, 4-(5-bromo-3-methylpyridin-2-yl)morpholine lacks this secondary amine handle; its only reactive site is the aryl bromide. The dual reactivity of the target compound enables sequential, chemoselective elaboration with at least two distinct diversification steps—a capability not available in the comparator.

Reactive Sites

Class-level

2 orthogonal handles (Br + NH) vs. 1 (Br only)

Dual handles enable sequential chemoselective elaboration; limited to general reactivity principles.

Data to verify; no quantitative kinetic data available.

Evidence Dimension	Number of independently addressable reactive sites
Target Compound Data	2 (aryl Br + secondary amine NH)
Comparator Or Baseline	4-(5-Bromo-3-methylpyridin-2-yl)morpholine: 1 (aryl Br only)
Quantified Difference	Target offers two orthogonal diversification handles; comparator offers one
Conditions	General synthetic chemistry reactivity principles; no quantitative kinetic data available

Why This Matters

For medicinal chemistry groups synthesizing focused libraries, the orthogonal reactivity allows divergence from a single intermediate into multiple chemotypes without requiring separate building blocks for each series, improving synthetic efficiency.

5-Bromo-3-methyl-N-((4-methylmorpholin-2-yl)methyl)pyridin-2-amine: Recommended Applications

Fragment-Based Drug Discovery with Balanced Profile

With a clogP of 1.44 and TPSA of 62.4 Ų [1], this compound occupies a favorable region of fragment-like chemical space suitable for screening against targets where excessive lipophilicity drives promiscuous binding or poor solubility. The single hydrogen-bond donor [1] supports solubility without compromising permeability, making it a preferred starting point over more lipophilic direct-morpholino analogs (XLogP3 2.0; TPSA 25.4 Ų) [2].

Sequential Diversification for Kinase/GPCR Libraries

The orthogonal aryl bromide and secondary amine reactivity enables chemists to first elaborate the pyridine core via palladium-catalyzed cross-coupling, then independently modify the morpholin-2-ylmethylamine side chain. The 4-methylmorpholin-2-ylmethylamino pharmacophore is structurally homologous to the key recognition element in the clinical CHK1 inhibitor CCT245737 [3], suggesting potential utility in kinase inhibitor fragment libraries.

High-Purity Building Blocks for Reproducible SAR

With a standard purity specification of 98% , this building block meets the quality threshold for structure-activity relationship (SAR) studies where residual impurities—particularly de-brominated or oxidized byproducts—can confound biological readouts. The defined physicochemical signature (clogP, TPSA, HBD) [1] allows researchers to anticipate logD and solubility trends before committing to synthesis.

CNS-Penetrant Compound Optimization

The TPSA of 62.4 Ų [1] places the compound near the optimal range for CNS penetration (commonly considered <60–70 Ų for passive diffusion across the blood-brain barrier). In contrast, the comparator analog with TPSA of 25.4 Ų may exhibit elevated non-specific binding. For neuroscience programs targeting CNS enzymes or receptors, the target compound's polarity profile may reduce attrition due to off-target pharmacology.

Application

Selection Property

Validation Focus

Fragment-based library design

Balanced logP/TPSA profile

Physicochemical profiling

Kinase/GPCR library synthesis

Orthogonal reactive sites

Chemoselective diversification

Structure-activity relationship (SAR) studies

High purity specification (98%)

Impurity profiling

CNS permeability research

TPSA in reported favorable range

Brain penetration models

• [1] sildrug.ibb.waw.pl. EOS90003: Computed Physicochemical Properties – 5-Bromo-3-methyl-N-((4-methylmorpholin-2-yl)methyl)pyridin-2-amine. View Source
• [2] PubChem CID 16748392: Computed Properties for 4-(5-Bromo-3-methylpyridin-2-yl)morpholine. View Source
• [3] Osborne, J.D. et al. (2016). J. Med. Chem., 59(11), 5221–5237. View Source